Cas no 855278-36-3 (2-(2-methylpropyl)phenylmethanamine)

2-(2-methylpropyl)phenylmethanamine structure
855278-36-3 structure
Product Name:2-(2-methylpropyl)phenylmethanamine
CAS No:855278-36-3
MF:C11H17N
MW:163.259382963181
MDL:MFCD12154062
CID:717373
PubChem ID:20067822
Update Time:2023-11-22

2-(2-methylpropyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanamine,2-methyl-a-propyl-
    • (2-isobutylphenyl)methanamine
    • Benzylamine, o-methyl--alpha--propyl- (5CI)
    • (S)-1-(o-Tolyl)butan-1-amine
    • AK683690
    • 1-(2-Methylphenyl)butan-1-amine
    • 2-(2-methylpropyl)phenylmethanamine
    • MDL: MFCD12154062
    • Inchi: 1S/C11H17N/c1-3-6-11(12)10-8-5-4-7-9(10)2/h4-5,7-8,11H,3,6,12H2,1-2H3
    • InChI Key: CXIYSBUAZIOUNW-UHFFFAOYSA-N
    • SMILES: NC(C1C=CC=CC=1C)CCC

Computed Properties

  • Exact Mass: 163.136
  • Monoisotopic Mass: 163.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Boiling Point: 248.0±9.0 °C at 760 mmHg
  • Flash Point: 108.8±6.3 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-(2-methylpropyl)phenylmethanamine Security Information

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